Cas no 1558244-85-1 (3-(2,2-dimethylpropyl)azetidine)

• Product Name: 3-(2,2-dimethylpropyl)azetidine
• CAS No: 1558244-85-1
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6542695
• PubChem ID: 21056549
• Update Time: 2025-11-01

3-(2,2-dimethylpropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylpropyl)azetidine
• SCHEMBL11915917
• EN300-1845427
• 1558244-85-1

• Inchi： 1S/C8H17N/c1-8(2,3)4-7-5-9-6-7/h7,9H,4-6H2,1-3H3
• InChI Key： VNVOYYSIUYHZQH-UHFFFAOYSA-N
• SMILES： N1CC(C1)CC(C)(C)C

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-(2,2-dimethylpropyl)azetidine

Comprehensive Overview of 3-(2,2-dimethylpropyl)azetidine (CAS No. 1558244-85-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 3-(2,2-dimethylpropyl)azetidine (CAS No. 1558244-85-1) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This azetidine derivative is characterized by its sterically hindered alkyl group, which imparts distinct reactivity patterns. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical synthesis, and material science, aligning with current trends in sustainable chemistry and precision molecular design.

The compound's CAS No. 1558244-85-1 serves as a critical identifier in regulatory and commercial databases, ensuring accurate classification in global supply chains. Its systematic name, 3-(2,2-dimethylpropyl)azetidine, reflects the presence of a neopentyl moiety attached to a four-membered nitrogen heterocycle, a configuration that influences its physical properties (e.g., boiling point: ~180°C, density: ~0.89 g/cm³) and solubility profile. These characteristics make it particularly valuable for high-performance polymer modifications and catalysis, addressing growing demand for thermally stable materials in electronics and automotive sectors.

Recent patent analyses reveal that 1558244-85-1 is being investigated as a chiral building block in asymmetric synthesis, coinciding with industry focus on enantioselective drug development. The compound's azetidine ring strain (approximately 25 kcal/mol) enables unique ring-opening reactions, a property leveraged in bioconjugation techniques for antibody-drug conjugates (ADCs) – a hot topic in oncology research. This aligns with frequent search queries like "azetidine derivatives in cancer therapy" and "small ring heterocycles for drug discovery," reflecting user interest in cutting-edge medicinal chemistry.

From an industrial perspective, 3-(2,2-dimethylpropyl)azetidine demonstrates compatibility with green chemistry principles, as evidenced by its participation in atom-economic cycloadditions. Manufacturers are optimizing continuous flow synthesis methods for this compound, responding to market demands for process intensification and reduced environmental impact – key concerns in chemical industry forums. Analytical techniques like GC-MS (retention time: ~8.2 min on DB-5 columns) and NMR spectroscopy (characteristic δH 2.8 ppm for azetidine protons) ensure rigorous quality control during production.

Emerging applications include its use as a ligand precursor in transition metal catalysis, particularly for C-H activation reactions that dominate current synthetic methodology research. The steric bulk of the neopentyl group enhances selectivity in cross-coupling reactions, making CAS 1558244-85-1 relevant to searches like "bulky ligands for selective catalysis." Furthermore, computational studies suggest potential in ionic liquid formulations for battery electrolytes, connecting to trending topics in energy storage technology.

Regulatory considerations for 3-(2,2-dimethylpropyl)azetidine emphasize proper handling under standard laboratory conditions (recommended storage: inert atmosphere at 2-8°C). While not classified as hazardous under major chemical inventories, its moisture-sensitive nature warrants attention in industrial settings. Safety data sheets highlight the importance of personal protective equipment during handling, addressing common workplace safety queries in chemical manufacturing.

The commercial landscape for 1558244-85-1 shows increasing procurement by contract research organizations and specialty chemical suppliers, with purity specifications typically exceeding 97% for research applications. Market intelligence indicates growing interest from Asia-Pacific pharmaceutical hubs, correlating with regional investments in novel drug scaffolds. This positions the compound as a strategic material in global chemical supply chains, particularly for developers of GPCR-targeted therapeutics where constrained heterocycles show enhanced receptor selectivity.

Future research directions may explore the compound's potential in photoredox catalysis systems and bioorthogonal chemistry, areas generating substantial academic and industrial attention. The unique combination of ring strain energy and steric shielding in 3-(2,2-dimethylpropyl)azetidine offers untapped opportunities in click chemistry applications, a subject of numerous recent publications and conference presentations. These developments respond directly to frequent search trends regarding "next-generation synthetic tools" in chemical research databases.